![molecular formula C11H15Cl2NO B13237619 1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol](/img/structure/B13237619.png)
1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol
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Description
1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol is an amino alcohol derivative featuring a 2,5-dichlorophenyl group attached via an ethylamino linkage to a propan-2-ol backbone.
Properties
Molecular Formula |
C11H15Cl2NO |
|---|---|
Molecular Weight |
248.15 g/mol |
IUPAC Name |
1-[1-(2,5-dichlorophenyl)ethylamino]propan-2-ol |
InChI |
InChI=1S/C11H15Cl2NO/c1-7(15)6-14-8(2)10-5-9(12)3-4-11(10)13/h3-5,7-8,14-15H,6H2,1-2H3 |
InChI Key |
MGYGFQOASFZFCW-UHFFFAOYSA-N |
Canonical SMILES |
CC(CNC(C)C1=C(C=CC(=C1)Cl)Cl)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol typically involves the reaction of 2,5-dichlorophenylacetonitrile with ethylamine, followed by reduction with a suitable reducing agent such as lithium aluminum hydride. The reaction conditions often include anhydrous solvents and controlled temperatures to ensure high yield and purity of the product.
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction parameters and scalability. The use of automated systems and advanced purification techniques ensures the consistent quality of the final product.
Chemical Reactions Analysis
Types of Reactions
1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group in the propanol moiety can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different amines or alcohols.
Substitution: The dichlorophenyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophiles like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are often employed.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce various amines or alcohols.
Scientific Research Applications
1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as a β-adrenergic receptor blocker.
Industry: It is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol involves its interaction with specific molecular targets. For instance, as a β-adrenergic receptor blocker, it inhibits the downstream signaling pathways activated by epinephrine, including the activation of adenylyl cyclase and the subsequent increase in intracellular cAMP levels . This inhibition can lead to various physiological effects, such as reduced heart rate and blood pressure.
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below summarizes key differences between the target compound and its analogs:
Key Observations:
- Chlorine Substitution Patterns: The target compound’s 2,5-dichlorophenyl group differs from the 2,6-dichlorophenyl in ’s imidazole derivative.
- Amino Alcohol Backbone: The propan-2-ol moiety is shared across all compounds, suggesting common hydrogen-bonding capabilities. However, the target compound’s ethylamino group is less sterically hindered than the bis(isopropyl)aminoethyl group in ’s analog, which may improve aqueous solubility .
- Aromatic Systems: Thiophene () and naphthalene (e.g., ’s compound b) introduce sulfur or extended π-systems, respectively, altering electronic properties.
Hydrogen Bonding and Molecular Interactions
- Imidazole Derivatives () : The imidazole ring enables N–H⋯O and C–H⋯π interactions, critical for crystal packing and stability. In contrast, the target compound lacks an imidazole ring but retains the propan-2-ol group, which may participate in O–H⋯N hydrogen bonds .
- Branched Amines (): The bis(isopropyl)aminoethyl group introduces steric bulk, likely reducing intermolecular interactions compared to the target’s simpler ethylamino chain. This could lower melting points or increase volatility .
Biological Activity
1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol, commonly referred to as a β-adrenergic receptor blocker, has gained attention for its potential therapeutic applications. This compound features a dichlorophenyl group, which enhances its biological activity and pharmacological properties. The molecular formula of the compound is C11H15Cl2NO, with a molecular weight of 248.15 g/mol.
The primary mechanism of action for 1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol involves its interaction with β-adrenergic receptors. By blocking these receptors, the compound inhibits the signaling pathways activated by catecholamines like epinephrine, leading to decreased levels of intracellular cyclic AMP (cAMP) and subsequent physiological effects such as reduced heart rate and myocardial contractility.
Pharmacological Profile
1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol exhibits several pharmacological activities:
- Antihypertensive Effects : As a β-blocker, it is effective in lowering blood pressure by reducing cardiac output and inhibiting renin secretion from the kidneys.
- Antiarrhythmic Properties : The compound can stabilize cardiac rhythm by preventing abnormal electrical conduction in the heart.
- Potential Antimicrobial Activity : Preliminary studies suggest that it may possess antimicrobial properties against certain bacterial strains.
In Vitro Studies
Recent research has highlighted the compound's potential antimicrobial effects. For instance, studies have shown that derivatives of similar compounds exhibit significant activity against drug-resistant strains of bacteria and fungi. The minimum inhibitory concentration (MIC) values for these compounds often range from 0.8 to 64 μg/mL against various pathogens.
| Pathogen | MIC (μg/mL) | Reference |
|---|---|---|
| Methicillin-resistant S. aureus | 0.31 | |
| Vancomycin-resistant E. faecium | <1 | |
| C. albicans (drug-resistant strains) | 8 - 64 |
In Vivo Studies
In vivo studies using mouse models have demonstrated that related compounds can significantly improve survival rates in infections caused by Candida species when administered at doses around 50 mg/kg. These findings indicate a promising avenue for further exploration of the compound's therapeutic potential.
Case Studies
A notable case study involved the synthesis and evaluation of fluconazole analogs, where compounds structurally related to 1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol were tested for their efficacy against fungal infections. The results indicated enhanced activity compared to traditional antifungal agents, suggesting that modifications to the chemical structure can lead to improved biological outcomes.
Comparison with Similar Compounds
1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol shares structural similarities with other well-known β-blockers such as propranolol and metoprolol. However, its unique dichlorophenyl substituent may confer distinct pharmacokinetic properties and receptor selectivity.
| Compound | Class | Main Use |
|---|---|---|
| Propranolol | Non-selective β-blocker | Hypertension, anxiety |
| Metoprolol | Selective β1-blocker | Hypertension, heart failure |
| 1-{[1-(2,5-Dichlorophenyl)ethyl]amino}propan-2-ol | Potential β-blocker | Antimicrobial research |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
